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Compound of Interest

Compound Name: Vinylidene chloride

Cat. No.: B033914 Get Quote

An In-depth Technical Guide to the Health and Safety Guidelines for Handling Vinylidene
Chloride in Research

For researchers, scientists, and drug development professionals, a thorough understanding of

the hazards associated with vinylidene chloride (VDC) is paramount for ensuring a safe

laboratory environment. This guide provides comprehensive health and safety information,

detailed protocols, and clear visual aids to facilitate the safe handling of this chemical.

Hazard Identification and Toxicological Profile
Vinylidene chloride is a colorless, volatile liquid with a mild, sweet, chloroform-like odor.[1][2]

It is classified as an extremely flammable liquid and vapor, harmful if inhaled, and is suspected

of causing cancer.[3]

Acute Effects: Exposure to high concentrations of vinylidene chloride can cause central

nervous system depression, with symptoms including dizziness, drowsiness, headache, and a

feeling of inebriation, which can progress to unconsciousness.[4][5] It is also an irritant to the

eyes, skin, and respiratory tract.[4][5][6]

Chronic Effects: Long-term exposure may lead to damage to the liver and kidneys.[4][5][7]

While some studies have indicated mutagenic effects in laboratory experiments, the evidence

for carcinogenicity in humans is considered inadequate.[3][4] Animal studies have shown that

vinylidene chloride can cause kidney and liver tumors.[8]
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Primary Hazards:

Flammability: Vapors can form explosive mixtures with air and may travel a considerable

distance to an ignition source and flash back.[5][6][9]

Peroxide Formation: Vinylidene chloride can form explosive peroxides upon exposure to

air, light, or heat, or during storage.[4][5][10] It is often stabilized with an inhibitor like

monomethyl ether of hydroquinone (MEHQ).[4]

Hazardous Polymerization: The substance can undergo violent polymerization if not properly

inhibited, especially when heated or contaminated.[1][9]

Hazardous Decomposition: When heated to decomposition or in a fire, it produces toxic and

corrosive fumes, including hydrogen chloride and phosgene.[4][5][9]

Quantitative Data Summary
The following tables summarize the key quantitative data for vinylidene chloride.

Table 1: Physical and Chemical Properties of Vinylidene Chloride
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Property Value Source(s)

Molecular Formula C₂H₂Cl₂ [2]

Molecular Weight 96.94 g/mol [1][2]

Appearance Clear, colorless liquid [1][4]

Odor Mild, sweet, chloroform-like [1][2]

Boiling Point 31.6°C (89°F) [2][11]

Melting Point -122.5°C (-188.5°F) [2][11]

Flash Point -19°C (-2.2°F) (closed cup) [4][11]

Vapor Pressure 500 mmHg at 20°C [2]

Vapor Density 3.25 (Air = 1) [2][11]

Specific Gravity 1.21 [2]

Solubility
Insoluble in water; soluble in

many organic solvents.
[11]

Lower Explosive Limit (LEL) 5.6% - 6.5% [2][11]

Upper Explosive Limit (UEL) 15.5% - 16% [2][11]

Table 2: Occupational Exposure Limits for Vinylidene Chloride

Organization Limit Value Source(s)

OSHA (PEL) 8-hour TWA 1 ppm (vacated) [12]

ACGIH (TLV) 8-hour TWA 5 ppm [4][5]

NIOSH (REL) Up to 10-hour TWA
Lowest Feasible

Concentration (LFC)
[2][5]

EU-OEL 8-hour TWA 2 ppm (8 mg/m³) [3]

EU-OEL STEL 5 ppm (20 mg/m³) [3]
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TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;

REL: Recommended Exposure Limit; STEL: Short-Term Exposure Limit.

Table 3: Toxicity Data for Vinylidene Chloride

Test Species Route Value Source(s)

LD50 Rat Oral 200 mg/kg [4]

LD50 Mouse Oral 194 mg/kg [4]

LC50 Rat Inhalation
6350 ppm / 4

hours
[4]

Table 4: NFPA 704 Hazard Rating for Vinylidene Chloride

Category Rating Description Source(s)

Health 4

Can be lethal on short

exposure. Protective

gear is required.

[5]

Flammability 4
Extremely flammable

gas or liquid.
[5]

Instability/Reactivity 2

Can undergo violent

chemical change but

does not detonate.

[5]

Special - -

Engineering Controls and Personal Protective
Equipment (PPE)
A hierarchy of controls should be implemented to minimize exposure to vinylidene chloride.
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Hierarchy of Controls for Vinylidene Chloride

Elimination
(Most Effective)

Substitution

If not feasible

Engineering Controls

If not feasible

Administrative Controls

Supplement with

Personal Protective Equipment (PPE)
(Least Effective)

Supplement with

Click to download full resolution via product page

Caption: Hierarchy of controls for managing exposure risks.

Engineering Controls:

Ventilation: All work with vinylidene chloride must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[3][4][13] Use explosion-proof ventilation

equipment.[4]
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Process Enclosure: For larger-scale operations, a closed system is recommended to contain

vapors.[4][6]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in any

area where vinylidene chloride is handled.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical splash goggles are required.[4] A face shield may be

necessary for tasks with a higher splash potential.[9]

Skin Protection: Wear appropriate protective gloves. Materials such as Silver Shield®/4H®

and Barrier® are recommended.[5] Viton and Teflon are also suitable gasketing materials.[4]

Contaminated leather items, such as shoes and belts, should be destroyed as they are

difficult to decontaminate.[4]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4] A lab coat

is the minimum requirement. For tasks with a higher risk of splash or exposure, a chemical-

resistant apron or suit may be necessary.

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

exposure limits, a NIOSH-approved respirator must be used.[4][8] For concentrations above

the REL, a self-contained breathing apparatus (SCBA) with a full facepiece operated in a

pressure-demand mode is recommended.[8] For short-term operations, a gas mask with a

type A filter (for organic vapors with a boiling point >65°C) may be suitable.[14]

Methodologies for Safe Handling and Storage
Protocol for Handling Vinylidene Chloride:

Preparation: Before starting work, ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment and PPE.

Inert Atmosphere: Handle the material under an inert atmosphere (e.g., nitrogen or argon) to

prevent peroxide formation.[4]
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Grounding: Ground and bond containers when transferring material to prevent static

discharge, which can be an ignition source.[3][4]

Tools: Use only non-sparking tools.[3][5]

Avoidance: Avoid contact with eyes, skin, and clothing.[4] Do not breathe vapors.[4]

Closure: Keep containers tightly closed when not in use.[3][4]

Protocol for Storage:

Location: Store in a cool, dry, well-ventilated, fireproof area, away from incompatible

substances.[4][6]

Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

[3][4]

Sunlight: Do not store in direct sunlight.[4]

Air Exposure: Do not expose to air.[4] Purge containers with nitrogen before resealing.[4]

Container Material: Store in tightly sealed containers.[4] Recommended materials include

steel, stainless steel, and baked phenolic-lined steel.[4] Do not use aluminum or copper

containers.[4]

Inhibitor: Ensure the material contains an appropriate inhibitor (e.g., MEHQ).[4]

Duration: Long-term storage is not recommended due to the risk of peroxide formation.[4]

Emergency Procedures
Rapid and appropriate response is critical in any emergency involving vinylidene chloride.
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Emergency Response Workflow: Vinylidene Chloride Spill

Spill Occurs

Evacuate Immediate Area
Alert Others

Remove All Ignition Sources

Ensure Adequate Ventilation

Assess Spill Size
Is it safe to clean up?

Don appropriate PPE.
Contain spill with inert absorbent

(vermiculite, sand).
Use non-sparking tools.

Yes (Small Spill)

Call Emergency Services
(e.g., EH&S, Fire Dept.)

No (Large Spill)

Collect residue into a sealed container
for hazardous waste disposal.

End of Response

Decontaminate the area.

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill.
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First Aid Measures:

Inhalation: Remove the individual to fresh air immediately. If breathing has stopped, provide

artificial respiration. If breathing is difficult, administer oxygen. Seek immediate medical

attention.[4][6]

Skin Contact: Immediately flush the skin with plenty of water.[4] Remove contaminated

clothing and shoes. Get medical aid if irritation develops.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[4] Seek immediate medical attention.[4]

Ingestion: Do not induce vomiting due to the risk of aspiration. Seek immediate medical

attention.[4][6]

Firefighting Measures:

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or foam.[5][6]

Hazards: Vapors are heavier than air and can flash back.[5][9] Containers may explode when

heated.[5] Fires will produce poisonous gases like hydrogen chloride and phosgene.[5]

Procedure: Firefighters should wear self-contained breathing apparatus (SCBA) and full

protective gear.[9] Use water spray to keep fire-exposed containers cool.[5][9]

Waste Disposal
All vinylidene chloride waste must be managed as hazardous waste according to local, state,

and federal regulations.
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Waste Disposal Pathway for Vinylidene Chloride

Generate VDC Waste
(liquid, contaminated solids)

Segregate Halogenated Waste
from Non-Halogenated Waste

Place in a designated,
properly labeled, sealed

hazardous waste container.

Store in a designated satellite
accumulation area (SAA).

Arrange for pickup by
Environmental Health & Safety (EH&S).

Professional Disposal
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Caption: Decision pathway for proper waste segregation and disposal.

Disposal Protocol:
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Segregation: Separate halogenated waste streams, like vinylidene chloride, from non-

halogenated waste.[15]

Collection: Collect waste in a designated, properly labeled, and sealed container.[3][16] The

container must be compatible with vinylidene chloride.

Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and the full

chemical name "Vinylidene Chloride."[16]

Storage: Store the waste container in a designated satellite accumulation area, away from

drains and incompatible materials.

Disposal: Do not pour vinylidene chloride down the drain or into any sewer system.[3][5]

Arrange for collection by your institution's Environmental Health and Safety (EH&S)

department for proper disposal.[17]

Monitoring and Medical Surveillance
Air Monitoring:

Regular air monitoring should be conducted in areas where vinylidene chloride is used to

ensure that exposure levels remain below established limits.

Methods for air sampling often involve trapping the vapors on charcoal, followed by

desorption with carbon disulfide and analysis by gas chromatography.[18][19]

Medical Surveillance:

A medical surveillance program should be established for all personnel who may be exposed

to vinylidene chloride.

This program should include pre-placement and periodic medical examinations with a focus

on liver and kidney function.[5][11]

By adhering to these guidelines, researchers can mitigate the risks associated with vinylidene
chloride and maintain a safe and compliant laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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